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Introduction

Ethyl 3-methylpentanoate (C8H1602) is a branched-chain ester recognized for its
characteristic fruity aroma, reminiscent of pineapple.[1] Beyond its application in the flavor and
fragrance industry, understanding its thermophysical properties is crucial for its use in various
chemical processes, including as a solvent or a synthetic intermediate in drug development.
This technical guide provides a comprehensive overview of the core thermophysical properties
of ethyl 3-methylpentanoate, details the experimental protocols for their determination, and
presents available data in a structured format.

While extensive temperature-dependent experimental data for ethyl 3-methylpentanoate is not
widely available in public literature, this guide consolidates the existing data and discusses the
expected trends based on the behavior of similar branched esters. The National Institute of
Standards and Technology (NIST) TRC Web Thermo Tables (WTT) have critically evaluated
thermophysical property data for this compound, indicating that experimental data for
properties like density and viscosity as a function of temperature exist, though they are not
publicly detailed.[1][2]

Core Thermophysical Properties

The thermophysical properties of ethyl 3-methylpentanoate are key to its behavior in various
applications. These properties are influenced by its molecular structure, which includes a six-
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carbon chain with a methyl branch at the third position and an ethyl ester group.

Data Presentation

The following tables summarize the available quantitative data for the thermophysical

properties of ethyl 3-methylpentanoate.

Table 1: General Physicochemical Properties of Ethyl 3-Methylpentanoate

Property Value Conditions Reference(s)
Molecular Formula C8H1602 - [31141[5]
Molar Mass 144.21 g/mol - [3114]
Appearance Colorless liquid Standard [31[6]
Odor Fruity, pineapple-like - [1]
Boiling Point 155.00 to 156.00 °C 760.00 mm Hg [3]
Boiling Point 152 °C Not specified [6]
Density 0.866 - 0.873 g/cm3 Not specified [3]
Specific Gravity 0.86200 to 0.87200 25.00 °C

Refractive Index 1.405 - 1.412 Not specified [3]
Refractive Index 1.40300 to 1.41300 20.00 °C

Vapor Pressure 2.91 mmHg 25°C [6]
Flash Point 45.00 °C (Tagliabue Closed

Cup)

Table 2: Temperature-Dependent Properties of Ethyl 3-Methylpentanoate (Qualitative Data

from NIST)
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Number of

Property Temperature Range Experimental Data Reference
Points

Liquid Density 190 K to 601 K 2 [1112]

Liquid Viscosity 270 K to 600 K Not specified [11[2]

Note: The specific experimental data points from the NIST/TRC database are not publicly
available and are part of a subscription service.

Experimental Protocols

The determination of thermophysical properties of esters like ethyl 3-methylpentanoate relies
on well-established experimental techniques. The following protocols are representative of the
methodologies used to measure density, viscosity, refractive index, and surface tension.

Density Measurement

The density of liquid esters is commonly measured using a vibrating-tube densimeter.[7]
Methodology:

o Calibration: The instrument is calibrated using two fluids of known density, typically dry air
and deionized water, at the desired temperature.

o Sample Injection: A small sample of ethyl 3-methylpentanoate is injected into the U-shaped
vibrating tube.

o Temperature Equilibration: The sample is allowed to reach thermal equilibrium with the
instrument's controlled temperature environment.

o Measurement: The instrument measures the oscillation period of the tube filled with the
sample. This period is directly related to the density of the sample.

o Data Conversion: The instrument's software converts the oscillation period to a density value
based on the calibration.
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o Temperature Variation: Measurements are repeated at different temperatures to determine
the temperature dependency of the density.

Viscosity Measurement

The viscosity of esters can be determined using various types of viscometers, with capillary
and falling-body viscometers being common choices.[7]

Methodology (Ubbelohde Capillary Viscometer):

Sample Preparation: A known volume of ethyl 3-methylpentanoate is introduced into the
viscometer.

Thermal Equilibration: The viscometer is placed in a constant-temperature bath until the
sample reaches the desired temperature.

Flow Time Measurement: The liquid is drawn up into the upper bulb of the viscometer, and
the time it takes for the liquid to flow between two marked points on the capillary is
measured.

Kinematic Viscosity Calculation: The kinematic viscosity is calculated from the flow time and
the viscometer constant.

Dynamic Viscosity Calculation: The dynamic viscosity is obtained by multiplying the
kinematic viscosity by the density of the liquid at the same temperature.

Temperature Series: The process is repeated at various temperatures to establish the
viscosity-temperature relationship.

Refractive Index Measurement

An Abbe refractometer is a standard instrument for measuring the refractive index of liquids.
Methodology:

» Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index, such as distilled water.
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o Sample Application: A few drops of ethyl 3-methylpentanoate are placed on the prism of the
refractometer.

o Measurement: The user looks through the eyepiece and adjusts the instrument until the
dividing line between the light and dark fields is centered on the crosshairs. The refractive
index is then read from the scale.

o Temperature Control: The measurement is performed at a controlled temperature, as the
refractive index is temperature-dependent. A circulating water bath is often used to maintain
a constant temperature.

o Wavelength Specificity: The refractive index is also dependent on the wavelength of light
used. Measurements are typically made at the sodium D-line (589 nm).

Surface Tension Measurement

The pendant drop method is a widely used technique for determining the surface tension of
liquids.

Methodology:

o Droplet Formation: A small droplet of ethyl 3-methylpentanoate is formed at the tip of a
needle.

e Image Capture: A high-resolution camera captures the profile of the pendant drop.

o Shape Analysis: The shape of the drop is determined by the balance between surface
tension and gravity. Sophisticated software analyzes the drop shape.

o Laplace-Young Equation: The software fits the profile of the drop to the Laplace-Young
eqguation, which relates the surface tension to the shape of the drop and the density
difference between the liquid and the surrounding medium (usually air).

o Temperature Control: The sample is housed in a temperature-controlled chamber to allow for
measurements at various temperatures.

Mandatory Visualization
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Experimental Workflow for Thermophysical Property
Determination

The following diagram illustrates a typical experimental workflow for the comprehensive
determination of the thermophysical properties of a liquid ester like ethyl 3-methylpentanoate.

Caption: Experimental workflow for determining thermophysical properties.

Signaling Pathways

The concept of signaling pathways is a biological one, describing how cells communicate and
respond to their environment through a series of molecular interactions. This concept is not
applicable to the thermophysical properties of a simple organic compound like ethyl 3-
methylpentanoate, which are governed by the principles of physics and chemistry related to
intermolecular forces and molecular structure.

Conclusion

This technical guide has summarized the available thermophysical property data for ethyl 3-
methylpentanoate and outlined the standard experimental protocols for their measurement.
While single-point data for properties such as density, boiling point, and refractive index are
available, comprehensive temperature-dependent data, particularly for viscosity and surface
tension, are not readily found in the public domain. The existence of critically evaluated data
from NIST suggests that such measurements have been performed, and researchers requiring
high-accuracy, temperature-dependent data may need to consult specialized databases. The
provided experimental workflows and the understanding of general trends for branched esters
serve as a valuable resource for scientists and professionals working with this compound in

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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